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A Technical Guide to the Physical Properties of
Ferrocenecarboxaldehyde
Audience: Researchers, scientists, and drug development professionals.

This document provides a detailed overview of the key physical properties of

ferrocenecarboxaldehyde (C₁₁H₁₀FeO), an organoiron compound of significant interest in

organic synthesis, materials science, and pharmaceuticals.[1] The guide focuses on its melting

point and solubility, presenting quantitative data, experimental methodologies, and a logical

workflow for property determination.

Core Physical Properties
Ferrocenecarboxaldehyde is an orange, air-stable crystalline solid.[1][2][3] Its physical

characteristics are crucial for handling, purification, and application in various synthetic routes.

The formyl group attached to one of the cyclopentadienyl rings significantly influences its

physical properties compared to unsubstituted ferrocene.[2][4]

The melting point of a compound is a critical indicator of its purity.[5] Pure crystalline

compounds typically exhibit a sharp melting point range of 0.5-1.0°C.[5]

Ferrocenecarboxaldehyde has a well-defined melting point, though reported values show
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some variation across different sources, which may be attributed to sample purity or

measurement technique.

Table 1: Reported Melting Point of Ferrocenecarboxaldehyde

Melting Point Range (°C) Source Citation

113 - 123 [1]

117 - 124 [4]

118 - 120 [2][3]

124 [6]

124 - 125 [7]

Caption: A summary of melting point values for Ferrocenecarboxaldehyde from various

chemical suppliers and literature.

Ferrocenecarboxaldehyde's solubility is a key parameter for its use in reactions and

formulations. It is generally described as being soluble in organic solvents.[2] One source also

indicates its solubility in water.[6] While detailed quantitative solubility data across a wide range

of solvents is not readily available in the provided search results, its general behavior is

summarized below.

Table 2: Qualitative Solubility of Ferrocenecarboxaldehyde

Solvent Class Solubility Source Citation

Water Soluble [6]

Organic Solvents Soluble [2]

Caption: General solubility characteristics of Ferrocenecarboxaldehyde.

Experimental Protocols
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Accurate determination of physical properties relies on standardized experimental procedures.

The following sections detail common methodologies for measuring melting point and

assessing solubility.

This protocol is based on the capillary method, widely used for crystalline organic solids.[5]

Objective: To determine the melting point range of a solid sample of

ferrocenecarboxaldehyde.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)[5]

Glass capillary tubes (sealed at one end)[5]

Mortar and pestle (optional, for large crystals)[8]

Spatula

Watch glass

Procedure:

Sample Preparation: Ensure the ferrocenecarboxaldehyde sample is completely dry.[9] If

the crystals are large, gently pulverize them into a fine powder on a watch glass using a

spatula or mortar and pestle.[8][9]

Loading the Capillary Tube: Invert the open end of a capillary tube and press it into the

powdered sample until a small amount of solid enters the tube.[10] Tap the sealed end of the

tube gently on a hard surface to pack the solid down.[10] Repeat until the sample fills the

tube to a height of 1-3 mm.[9][10]

Initial Rapid Determination (Optional): If the approximate melting point is unknown, perform a

rapid determination by heating the sample at a rate of 5-10°C per minute to find a rough

melting range.[9][10] This helps save time in the subsequent accurate measurement.

Accurate Determination:
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Place a fresh, properly prepared capillary tube into the heating block of the melting point

apparatus.[5]

Heat the sample rapidly until the temperature is about 15-20°C below the expected or

previously determined approximate melting point.[9]

Reduce the heating rate to 1-2°C per minute to ensure thermal equilibrium between the

sample, heating block, and thermometer.[5][9]

Data Recording:

Record the temperature (T₁) at which the first drop of liquid appears.[5]

Record the temperature (T₂) at which the last crystal of the solid melts completely.[5]

The melting point is reported as the range T₁ - T₂.

Objective: To qualitatively determine the solubility of ferrocenecarboxaldehyde in various

solvents.

Apparatus:

Small test tubes

Vortex mixer or stirring rod

Spatula

Graduated cylinder or pipette

Procedure:

Preparation: Add a measured volume (e.g., 1 mL) of the desired solvent to a clean, dry test

tube.

Solute Addition: Add a small, pre-weighed amount (e.g., 10 mg) of

ferrocenecarboxaldehyde to the test tube.
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Mixing: Vigorously agitate the mixture using a vortex mixer or stir with a glass rod for a set

period (e.g., 60 seconds) at room temperature.

Observation: Observe the sample carefully.

Soluble: The solid completely dissolves, leaving a clear (though colored) solution with no

visible particles.

Partially Soluble: Some of the solid dissolves, but undissolved particles remain.

Insoluble: The solid does not appear to dissolve at all.

Heating (Optional): If the substance is insoluble or partially soluble at room temperature,

gently warm the test tube and observe if dissolution occurs upon heating. Note any changes

upon cooling back to room temperature (e.g., precipitation).

Repeat: Repeat the procedure for each solvent to be tested.

Visualization of Experimental Workflow
The logical flow for characterizing the physical properties of a compound like

ferrocenecarboxaldehyde can be visualized as a straightforward process from sample

acquisition to final data reporting.
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Caption: Workflow for determining the physical properties of Ferrocenecarboxaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.
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